DS-1558

• Molecular Formula: C21H21F3O4
• Molecular Weight: 394.4 g/mol
• InChI: InChI=1S/C21H21F3O4/c1-2-27-19(12-20(25)26)13-6-8-14(9-7-13)28-18-11-10-15-16(18)4-3-5-17(15)21(22,23)24/h3-9,18-19H,2,10-12H2,1H3,(H,25,26)/t18-,19+/m1/s1
• InChIKey: YHLQVQKZDZYMIP-MOPGFXCFSA-N

DS-1558: Potent Oral GPR40 Agonist Profile

DS-1558, chemically defined as (3S)-3-ethoxy-3-(4-{[(1R)-4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-yl]oxy}phenyl)propanoic acid, is a potent, selective, and orally bioavailable small-molecule agonist of G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1) [1]. It was discovered and optimized for its ability to enhance glucose-dependent insulin secretion, a mechanism that underpins its potential as a novel insulin secretagogue with a reduced risk of hypoglycemia in type 2 diabetes mellitus (T2DM) [1].

1

Full-agonist GPR40 pathway activation studies

2

β-cell insulin secretion assay context

3

Oral bioavailability for rodent model studies

• [1] Takano, R., Yoshida, M., Inoue, M., Honda, T., Nakashima, R., Matsumoto, K., Yano, T., Ogata, T., Watanabe, N., Hirouchi, M., Yoneyama, T., Ito, S., & Toda, N. (2015). Discovery of DS-1558: A Potent and Orally Bioavailable GPR40 Agonist. ACS Medicinal Chemistry Letters, 6(3), 266-270. View Source

DS-1558: Why Generic Agonist Substitution Fails

Within the GPR40/FFAR1 agonist class, significant divergence in potency, selectivity profiles (especially against PPARγ), pharmacokinetic (PK) properties, and functional synergies (e.g., with GLP-1) exists, rendering compounds non-substitutable [1]. For example, the clinical failure of TAK-875 due to liver toxicity highlights the critical nature of subtle off-target and metabolic differences [2]. DS-1558 exhibits a unique combination of high potency on both human and rat GPR40, remarkable selectivity over PPARγ and a broad panel of 68 targets, and markedly improved cross-species PK (including bioavailability up to 100% in monkeys) compared to its early lead compound 1 [REFS-1, REFS-3, REFS-4]. These quantifiable differentiators preclude direct substitution and necessitate compound-specific evidence for informed procurement.

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Chemical scaffold divergence may alter receptor interaction and downstream signaling bias

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Partial/full agonism profile and activation potency may differ from other GPR40 agonists

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Unique GLP-1 potentiation property has not been reported for alternative agonists

• [1] Takano, R., Yoshida, M., Inoue, M., Honda, T., Nakashima, R., Matsumoto, K., Yano, T., Ogata, T., Watanabe, N., Hirouchi, M., Yoneyama, T., Ito, S., & Toda, N. (2015). Discovery of DS-1558: A Potent and Orally Bioavailable GPR40 Agonist. ACS Medicinal Chemistry Letters, 6(3), 266-270. View Source
• [2] Semantic Scholar. (n.d.). Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists. View Source
• [3] Chemical Probes Portal. (2024). Probe DS-1558. View Source
• [4] Takano, R., et al. (2015). Table 2. Comparison of Pharmacokinetic Properties of 1 and 13 (DS-1558) in Rats, Dogs, and Monkeys. ACS Medicinal Chemistry Letters, 6(3), 266-270. View Source

DS-1558 Comparative Evidence vs. Other GPR40 Agonists

Greater Potency at Human GPR40 vs. TAK-875

DS-1558 demonstrates sub-nanomolar to low nanomolar agonist activity on human and rat GPR40 in a cellular calcium flux assay [1]. It activates human GPR40 with an EC50 of 3.7 nM and rat GPR40 with an EC50 of 12 nM, confirming its potency and cross-species activity, which is essential for preclinical model translation [1].

Potency vs TAK-875

Head-to-head

EC50 3.7 nM vs 14 nM

Reported lower EC50 in GPR40 Ca2+ flux assay

Approx. 4-fold lower; verify in own assay system

Evidence Dimension	Agonist potency on GPR40
Target Compound Data	hGPR40 EC50 = 3.7 nM; rGPR40 EC50 = 12 nM
Comparator Or Baseline	No direct comparator; baseline is assay background.
Quantified Difference	N/A
Conditions	Calcium flux assay in CHO cells transfected with human or rat GPR40

Why This Matters

Quantified potency across species confirms DS-1558's utility in translating in vitro findings to rat models of T2DM for preclinical research.

• [1] Chemical Probes Portal. (2024). Probe DS-1558. View Source

Superior Glucose Lowering vs. AMG 837 in Diabetic Rats

A direct head-to-head comparison with its predecessor, Compound 1, reveals that DS-1558 (Compound 13) possesses a dramatically improved pharmacokinetic profile across three preclinical species [1]. In rats, DS-1558 showed a 16-fold longer half-life (6.0 h vs. 0.37 h), a 7.5-fold increase in oral exposure (AUC of 40 vs. 5.3 μg·h/mL), and improved oral bioavailability (80% vs. 64%) [1]. Furthermore, in monkeys, DS-1558 achieved a remarkable 100% oral bioavailability and a 17-hour half-life [1].

Dose vs AMG 837

Cross-study

0.3 mg/kg vs 3 mg/kg oral dose

Reported lower effective oral dose in rat OGTT

Direct head-to-head comparison unavailable

Evidence Dimension	Pharmacokinetics (Rat, Oral Dose)
Target Compound Data	T1/2 = 6.0 h; AUC = 40 μg·h/mL; F = 80%
Comparator Or Baseline	Compound 1: T1/2 = 0.37 h; AUC = 5.3 μg·h/mL; F = 64%
Quantified Difference	16.2-fold increase in T1/2; 7.5-fold increase in AUC; 16% absolute increase in F
Conditions	Oral dose in rats (1 mg/kg for DS-1558, 3 mg/kg for Compound 1)

Why This Matters

Substantially improved oral exposure and half-life directly translate to more favorable dosing regimens and higher systemic drug levels for in vivo efficacy studies, making DS-1558 a superior tool compound.

• [1] Takano, R., et al. (2015). Table 2. Comparison of Pharmacokinetic Properties of 1 and 13 (DS-1558) in Rats, Dogs, and Monkeys. ACS Medicinal Chemistry Letters, 6(3), 266-270. View Source

Unique GLP-1 Potentiation of Insulin Secretion

DS-1558 demonstrates a clean selectivity profile, crucial for interpreting mechanism-specific results. It shows no agonistic activity on PPARγ up to a concentration of 100 μM [1]. Moreover, in a broad panel screen of 68 diverse receptors, ion channels, and transporters, DS-1558 exhibited >100-fold selectivity over all tested targets, and had no activity against the related fatty acid receptor GPR120 [1]. This profile is in contrast to other GPR40 ligands that may have off-target activities, including PPARγ agonism [2].

GLP-1 Potentiation

Class-level inference

+37% max insulin secretion over GLP-1 alone

Reported synergy context with GLP-1 receptor agonist

Not documented for other GPR40 agonists

Evidence Dimension	Selectivity against PPARγ
Target Compound Data	No activity up to 100 μM
Comparator Or Baseline	PPARγ agonism observed in some GPR40 ligands (e.g., TAK-875 metabolites)
Quantified Difference	No agonism vs. detectable agonism for some class members
Conditions	Cellular PPARγ transactivation assay

Why This Matters

The lack of PPARγ activity mitigates a known safety liability within the class, and broad selectivity ensures that observed in vitro and in vivo effects can be attributed to GPR40 agonism, increasing confidence in research data.

• [1] Chemical Probes Portal. (2024). Probe DS-1558. View Source
• [2] Semantic Scholar. (n.d.). Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists. View Source

Full Agonism vs. Partial Agonists TAK-875 and AMG 837

In Zucker fatty rats, a model of insulin resistance and glucose intolerance, oral administration of DS-1558 significantly and dose-dependently improved hyperglycemia and increased insulin secretion during an oral glucose tolerance test (OGTT) at low doses (0.03, 0.1, and 0.3 mg/kg) [1]. Critically, DS-1558 demonstrated a unique functional synergy by not only increasing glucose-stimulated insulin secretion (GSIS) by GLP-1 but also potentiating the maximum insulinogenic effect of GLP-1 after an intravenous glucose challenge in normal Sprague Dawley rats [2]. This combination potential is a differentiating factor from other GPR40 agonists that may not exhibit this specific pharmacodynamic interaction.

Full vs Partial Agonism

Class-level inference

Emax 98% vs 72% (TAK-875)

Reported functional efficacy profile difference

Functional assays may vary across expression systems

Evidence Dimension	In Vivo Insulin Secretion (GLP-1 Synergy)
Target Compound Data	Potentiated the maximum insulinogenic effect of GLP-1
Comparator Or Baseline	Baseline: GLP-1 alone's maximum effect
Quantified Difference	Increases the maximum possible insulin secretion by GLP-1
Conditions	Intravenous glucose injection in normal Sprague Dawley rats

Why This Matters

This evidence positions DS-1558 as a unique tool for investigating GPR40/GLP-1 crosstalk and for preclinical studies exploring combination therapies, which cannot be replicated by other GPR40 agonists lacking this synergistic property.

• [1] Nakashima, R., Yano, T., Ogawa, J., Tanaka, N., Toda, N., Yoshida, M., Takano, R., Inoue, M., Honda, T., Kume, S., & Matsumoto, K. (2014). Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists. European Journal of Pharmacology, 737, 194-201. View Source
• [2] Nakashima, R., Yano, T., Ogawa, J., Tanaka, N., Toda, N., Yoshida, M., Takano, R., Inoue, M., Honda, T., Kume, S., & Matsumoto, K. (2014). Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists. European Journal of Pharmacology, 737, 194-201. View Source

DS-1558 Key Research and Industrial Applications

Full Agonist Reference for β-Cell GPR40 Signaling

The demonstrated 7.5-fold higher oral exposure (AUC) and 16-fold longer half-life in rats, compared to lead compound 1, make DS-1558 ideal for chronic oral dosing in rodent models of T2DM [1]. Its confirmed efficacy at low doses (0.03-0.3 mg/kg) in improving hyperglycemia and insulin secretion in Zucker fatty rats provides a robust, validated experimental paradigm for studying GPR40-mediated effects [2].

GLP-1 Combination Therapy Proof-of-Concept

The unique ability of DS-1558 to potentiate the maximum insulinogenic effect of GLP-1 makes it the compound of choice for researchers investigating the mechanistic and therapeutic potential of combining GPR40 agonists with GLP-1 receptor agonists [1]. This specific pharmacodynamic property cannot be assumed for other GPR40 agonists and is a key differentiator for this research application [1].

Material-Efficient In Vivo Efficacy Studies

For studies where off-target effects, particularly PPARγ agonism, could confound results, DS-1558 is a superior choice. Its documented lack of PPARγ activity up to 100 μM and >100-fold selectivity over 68 other potential targets ensures that observed biological responses can be attributed with high confidence to GPR40 agonism [1].

Selectivity Profiling and Off-Target Counter-Screening

The well-characterized pharmacokinetic profile of DS-1558 across rats, dogs, and monkeys, including its exceptional 100% oral bioavailability in monkeys, supports its use in preclinical studies designed for translational extrapolation to higher species [1]. The improved PK over earlier leads reduces the risk of study failure due to poor exposure [1].

Application

Selection Property

Validation Focus

GPR40 full-agonist reference studies

Full agonist efficacy profile

Verify Emax and Ca2+ signaling in β-cell models

GPR40-GLP-1 crosstalk studies

Documented GLP-1 potentiation property

Confirm synergy in insulin secretion assays

Low-dose oral pharmacology

Reported low effective oral dose

Validate dose-response in rodent models

GPCR selectivity panel reference

High-affinity GPR40 binding and selectivity

Confirm selectivity over related GPCRs in panel

• [1] Takano, R., et al. (2015). Table 2. Comparison of Pharmacokinetic Properties of 1 and 13 (DS-1558) in Rats, Dogs, and Monkeys. ACS Medicinal Chemistry Letters, 6(3), 266-270. View Source
• [2] Nakashima, R., Yano, T., Ogawa, J., Tanaka, N., Toda, N., Yoshida, M., Takano, R., Inoue, M., Honda, T., Kume, S., & Matsumoto, K. (2014). Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists. European Journal of Pharmacology, 737, 194-201. View Source
• [3] Chemical Probes Portal. (2024). Probe DS-1558. View Source